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Solubility and Storage of Roxatidine Acetate HCI

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Roxatidine

CAS No.: 78273-80-0

Cat. No.: S579432

The table below summarizes the solubility data and storage recommendations for Roxatidine Acetate HCI to

help you plan your experiments.

Property Details

Molecular Weight 384.9 g/mol [1] [2]

CAS No. 93793-83-0 [1] [2] [3]

Recommended Storage Store at -20°C, sealed and protected from moisture [1] [2].

| Solubility in DMSO | ~77 mg/mL (~200 mM) [1] 50 mg/mL (~130 mM) [2] (Note: Hygroscopic DMSO
can lower solubility; use fresh DMSO) [2]. | | Alternative Solvents | Water: ~77 mg/mL [1] / 250 mg/mL [2]
Ethanol: ~12 mg/mL [1] / >20.87 mg/mL [3] | | Preparation Note | Solubility may vary between batches. It

is good practice to confirm the solubility of your specific batch if a high concentration is critical [1] [2]. |

Experimental Protocols for In Vitro Studies

Here are detailed methodologies for preparing stock solutions and treating cells based on information from

supplier data sheets and associated publications.
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Preparing Stock Solutions

e DMSO Stock Solution: To prepare a 100 mM stock solution, dissolve 38.5 mg of Roxatidine Acetate
HCl in 1 mL of fresh, anhydrous DMSO [1] [2].

¢ Aqueous Stock Solution: To prepare a solution in water or buffer, dissolve the compound directly at
your desired concentration, noting its high aqueous solubility (=50 mg/mL) [2].

e Storage: Aliquot the stock solutions and store them at -20°C or -80°C. Avoid repeated freeze-thaw
cycles to maintain stability [2].

Cell-Based Assay Protocol (Example: LPS-induced inflammation
in RAW 264.7 macrophages)

This protocol is adapted from published research associated with the compound [2].
Diagram: Experimental Workflow for Anti-inflammatory Assessment

The following diagram outlines the key steps for evaluating Roxatidine Acetate HCI in a cell-based model

of inflammation:
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Seed RAW 264.7 macrophages

:

Pre-treat with Roxatidine
(40, 80, 120 pM, 1 hour)

:

Stimulate with LPS
(e.g., 1 pg/mL, 24 hours)

:

Harvest cells and supernatants

Click to download full resolution via product page

Detailed Steps:

¢ Cell Seeding: Seed RAW 264.7 murine macrophage cells in appropriate culture plates and allow
them to adhere overnight [2].
e Compound Pre-treatment: Pre-treat cells with Roxatidine Acetate HCI (e.g., at concentrations of
40, 80, and 120 uM) for 1 hour [2].
¢ Inflammation Induction: Stimulate the cells with bacterial Lipopolysaccharide (LPS), e.g., at 1
pg/mL, for 24 hours to induce an inflammatory response [2].
e Sample Collection: After incubation, collect cell culture supernatants for cytokine analysis and lyse
cells for protein extraction [2].
e Downstream Analysis:
o Cytokine Measurement: Use ELISA to measure the secretion of pro-inflammatory cytokines
like TNF-a, IL-6, and IL-1p in the supernatant [2].
o Protein Analysis: Use Western Blotting to analyze the expression of proteins such as COX-2
and iNOS, and the phosphorylation of p38 MAPK. You can also assess the nuclear
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translocation of NF-kB subunits (p65 and p50) [2].
o Nitric Oxide (NO) Detection: Measure nitrite accumulation in the supernatant using the Griess
assay as an indicator of NO production [2].

Frequently Asked Questions (FAQS)

Q1: The reported solubility in DMSO varies between sources. Which one should I trust? Al: The
variation (e.g., 200 mM vs. 130 mM) likely reflects differences in measurement conditions or compound

batches. For critical applications, it is prudent to:

¢ Verify experimentally by gradually adding your compound to the solvent.
e Use fresh, dry DMSO, as its hygroscopic nature significantly impacts solubility [2].
¢ Start with the lower estimated concentration to ensure full dissolution.

Q2: Can I use a suspension if I need a concentration higher than the solubility limit? A2: Yes, for in
vivo studies, homogeneous suspensions are a valid approach. One recommended method is using a 0.5-1%
carboxymethyl cellulose sodium salt (CMC-Na) solution, which can form a stable suspension at

concentrations of at least 5 mg/mL [1].

Q3: What is the mechanism of action for the anti-inflammatory effects? A3: While primarily a histamine
H2 receptor antagonist, research indicates its anti-inflammatory effect involves suppression of key signaling
pathways. It has been shown to inhibit the activation of NF-kB and p38 MAPK in stimulated immune

cells, leading to reduced production of inflammatory mediators like TNF-a, IL-6, and NO [2].

Troubleshooting Guide

Problem Potential Cause Solution

Precipitation in Old/humid DMSO; Use fresh, anhydrous DMSO. Warm tube gently.
DMSO stock concentration too high. Dilute to working concentration in aqueous buffer.
No biological Rapid degradation; Use fresh aliquots. Confirm H2 receptor expression
activity in assay incorrect target cell. in your cell line. Check literature for your specific

disease model.
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Problem Potential Cause Solution
High background DMSO concentration Ensure final DMSO concentration is <0.1% (v/v).
or cytotoxicity too high in culture. Include a vehicle control (DMSO alone). Perform a

dose-response curve.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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